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Compound of Interest

Compound Name: Tricyclohexyltin hydride

Cat. No.: B8638210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the fundamental

physicochemical properties of Tricyclohexyltin Hydride. The information is curated to be a

foundational resource for professionals engaged in chemical research and development.

Core Physicochemical Properties
Tricyclohexyltin hydride, also known as Tricyclohexylstannane, is an organotin compound.[1]

It presents as a viscous, colorless to straw-colored, clear liquid.[1][2] This compound is

primarily utilized as a chemical intermediate in various synthetic processes.[1] A key aspect of

its reactivity is its sensitivity to direct sunlight, which causes slow degradation to an inorganic

tin salt.[1] Furthermore, it can generate hydrogen when exposed to alkalis and protic materials

like water or alcohol, especially in the presence of metal salts.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Tricyclohexyltin Hydride,

providing essential data for experimental design and safety considerations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b8638210?utm_src=pdf-interest
https://www.benchchem.com/product/b8638210?utm_src=pdf-body
https://www.benchchem.com/product/b8638210?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/SNT8163_GHS+EU_English.pdf
https://s3.amazonaws.com/gelest/sds/SNT8163_GHS+EU_English.pdf
https://ereztech.com/product/tricyclohexyltin-hydride-6056-50-4/
https://s3.amazonaws.com/gelest/sds/SNT8163_GHS+EU_English.pdf
https://s3.amazonaws.com/gelest/sds/SNT8163_GHS+EU_English.pdf
https://s3.amazonaws.com/gelest/sds/SNT8163_GHS+EU_English.pdf
https://www.benchchem.com/product/b8638210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8638210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C18H34Sn[2][3][4]

Linear Formula (C6H11)3SnH[2]

Molecular Weight 369.17 g/mol [2][3][4]

CAS Number 6056-50-4[2][3][4]

Appearance Viscous, colorless liquid[2]

Boiling Point 129°C @ 0.05 mmHg[1][2][3]

Flash Point 105°C[1][3]

Specific Gravity / Density 1.26[1][3]

Refractive Index 1.5409[1][3]

Vapor Pressure < 0.1 mmHg @ 20°C[1]

Solubility Insoluble in water[1]

Logical Relationship Diagram
The following diagram illustrates the core identifying characteristics of Tricyclohexyltin
Hydride and their direct relationship.
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Core Identifiers of Tricyclohexyltin Hydride.
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Experimental Protocols & Further Research
Detailed experimental protocols involving Tricyclohexyltin Hydride are highly specific to its

application in a given synthesis or experimental setup. The provided search results do not

contain specific, citable experimental methodologies or established signaling pathways

associated with this compound for a drug development context. Researchers planning to use

this reagent should consult specialized synthetic chemistry literature and adhere to rigorous

safety protocols, particularly concerning its handling, storage, and disposal.[1] The material is

stable in sealed containers under a dry, inert atmosphere and should be stored at temperatures

below 5°C.[1] Incompatible materials include direct sunlight, oxidizing agents, oxygen, and

water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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